Cas no 2034456-82-9 (N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide)

• Product Name: N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide
• CAS No: 2034456-82-9
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 6209448
• PubChem ID: 121020569
• Update Time: 2025-06-09

N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide
• 2034456-82-9
• N1-(furan-2-ylmethyl)-N2-(4-(furan-3-yl)benzyl)oxalamide
• N'-(furan-2-ylmethyl)-N-[[4-(furan-3-yl)phenyl]methyl]oxamide
• AKOS026696155
• N-[(furan-2-yl)methyl]-N'-{[4-(furan-3-yl)phenyl]methyl}ethanediamide
• F6539-3450

• Inchi： 1S/C18H16N2O4/c21-17(18(22)20-11-16-2-1-8-24-16)19-10-13-3-5-14(6-4-13)15-7-9-23-12-15/h1-9,12H,10-11H2,(H,19,21)(H,20,22)
• InChI Key： JASCKBUMFSPTOA-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=CC(=CC=1)CNC(C(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.5Ų

Additional information on N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide

Research Brief on N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide (CAS: 2034456-82-9)

In recent years, the compound N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide (CAS: 2034456-82-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's dual furan rings and ethanediamide linker suggest possible interactions with biological targets, making it a promising subject for further investigation.

Recent studies have explored the synthetic pathways for N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide, with a focus on optimizing yield and purity. One notable approach involves a multi-step reaction sequence starting from furan-2-carbaldehyde and 4-(furan-3-yl)benzylamine, followed by amide coupling reactions. The use of green chemistry principles, such as solvent-free conditions and catalytic methods, has been emphasized to enhance sustainability. Analytical techniques like NMR, HPLC, and mass spectrometry have confirmed the compound's structural integrity and high purity (>98%), which is critical for subsequent biological evaluations.

Preliminary in vitro studies have demonstrated that N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide exhibits moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a lead compound for targeting signaling pathways in cancer and inflammatory diseases. Molecular docking simulations indicate that the compound's furan rings and amide groups form hydrogen bonds and π-π stacking interactions with active site residues, providing a plausible mechanism for its bioactivity. However, further structure-activity relationship (SAR) studies are needed to optimize its potency and selectivity.

In vivo pharmacokinetic studies in rodent models have revealed that the compound has acceptable bioavailability and a half-life suitable for therapeutic applications. However, challenges such as metabolic stability and tissue distribution require additional formulation strategies, including prodrug approaches or nanoparticle-based delivery systems. Toxicological assessments have shown no significant adverse effects at therapeutic doses, but long-term safety profiles remain to be fully elucidated.

In conclusion, N-(furan-2-yl)methyl-N'-{4-(furan-3-yl)phenylmethyl}ethanediamide represents a promising scaffold for drug development, with its synthetic accessibility and preliminary biological activity warranting further investigation. Future research should focus on optimizing its pharmacological properties, exploring its mechanism of action in disease models, and assessing its potential in combination therapies. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into clinical applications.